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Compound of Interest

Compound Name: 6-fluoro-1-hexanol

Cat. No.: B1361352

Essential Safety and Handling Guide for 6-

fluoro-1-hexanol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, handling, and disposal information for 6-fluoro-1-
hexanol (CAS RN: 373-32-0; Molecular Formula: CeH13FO). Adherence to these guidelines is
essential for ensuring laboratory safety and operational integrity.

Hazard Summary and Personal Protective
Equipment (PPE)

6-fluoro-1-hexanol is a combustible liquid that is harmful if swallowed and causes skin, eye,
and respiratory irritation.[1] A thorough risk assessment should be conducted before handling.
The following table summarizes the required PPE.
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Personal Protective Equipment (PPE) for 6-
fluoro-1-hexanol

Eye and Face Protection

Chemical safety goggles that meet ANSI 287.1
standards are mandatory. A face shield should
be worn over goggles when there is a risk of

splashing.

Skin Protection

A flame-resistant lab coat must be worn and
kept buttoned. Long pants and closed-toe shoes
are required. Avoid polyester and acrylic
clothing. Disposable nitrile gloves are the
minimum requirement for incidental contact. For
prolonged handling, consider double-gloving or
using heavier-duty gloves such as neoprene.
Always inspect gloves for integrity before use
and change them immediately upon

contamination.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If
engineering controls are insufficient to maintain
exposure below permissible limits, a NIOSH-
approved respirator with an appropriate organic

vapor cartridge is required.

Safe Handling and Storage Protocol

Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Operational Workflow for Handling 6-fluoro-1-hexanol:
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Caption: Workflow for the safe handling of 6-fluoro-1-hexanol.
Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[2][3] Gather all necessary PPE and materials.

« Handling: Conduct all work with 6-fluoro-1-hexanol inside a certified chemical fume hood to

minimize inhalation exposure.

o Dispensing: Ground all containers to prevent static discharge, as the substance is a
combustible liquid. Use only spark-proof tools.
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o Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate
the area and contact emergency services.

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water. Decontaminate all work surfaces.

Storage Requirements:

Storage Condition Requirement

) Store in a cool, dry, well-ventilated area away
Location
from heat, sparks, and open flames.[2][4]

] Keep the container tightly closed and protected
Container )
from moisture.

Store separately from strong oxidizing agents,
) ) strong bases, finely powdered metals, strong
Incompatible Materials i ] ] ]
reducing agents, acid anhydrides, and acid

chlorides.[2]

Disposal Plan

Proper disposal of 6-fluoro-1-hexanol and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Disposal Decision Pathway:
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Caption: Logical flow for the disposal of 6-fluoro-1-hexanol waste.
Disposal Procedure:

o Waste Classification: 6-fluoro-1-hexanol and any materials contaminated with it (e.g.,
gloves, absorbent pads, glassware) must be treated as hazardous waste.

o Containerization: Collect all waste in a designated, properly labeled, and sealed container.
Do not mix with other waste streams unless compatibility is confirmed.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal company.[2]
[5] Do not dispose of 6-fluoro-1-hexanol down the drain.[5]
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[2]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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